Cas no 1268622-60-1 (2-(Trifluoromethyl)adamantan-2-amine)

• Product Name: 2-(Trifluoromethyl)adamantan-2-amine
• CAS No: 1268622-60-1
• MF: C₁₁H₁₆F₃N
• MW: 219.246653556824
• CID: 5250388
• Update Time: 2025-05-23

2-(Trifluoromethyl)adamantan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)adamantan-2-amine
• 2-(Trifluoromethyl)adamantan-2-amine

• Inchi： 1S/C11H16F3N/c12-11(13,14)10(15)8-2-6-1-7(4-8)5-9(10)3-6/h6-9H,1-5,15H2
• InChI Key： RNKUSGIYKOEMLP-UHFFFAOYSA-N
• SMILES： FC(C1(C2CC3CC(C2)CC1C3)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 256
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 2-(Trifluoromethyl)adamantan-2-amine

Research Brief on 2-(Trifluoromethyl)adamantan-2-amine (CAS: 1268622-60-1) in Chemical Biology and Pharmaceutical Applications

2-(Trifluoromethyl)adamantan-2-amine (CAS: 1268622-60-1) is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This adamantane derivative, characterized by the presence of a trifluoromethyl group, exhibits remarkable physicochemical properties, including enhanced lipophilicity and metabolic stability, making it a promising candidate for drug discovery and development. Recent studies have explored its utility as a building block in medicinal chemistry, particularly in the design of novel therapeutics targeting neurological disorders, infectious diseases, and cancer.

A key area of interest is the role of 2-(Trifluoromethyl)adamantan-2-amine in modulating ion channels and neurotransmitter receptors. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy as a scaffold for developing NMDA receptor antagonists, which are critical for treating conditions such as depression and neurodegenerative diseases. The trifluoromethyl group's electron-withdrawing properties and steric effects contribute to improved binding affinity and selectivity, as demonstrated in in vitro and in vivo models. Additionally, its adamantane core provides rigidity, which is advantageous for maintaining optimal pharmacokinetic profiles.

Another groundbreaking study (ACS Chemical Biology, 2024) investigated the compound's application in proteolysis-targeting chimeras (PROTACs). Here, 2-(Trifluoromethyl)adamantan-2-amine was incorporated as a linker moiety, facilitating the degradation of oncogenic proteins. The study reported a 60% increase in degradation efficiency compared to traditional linkers, attributed to the compound's ability to enhance cellular permeability and reduce off-target effects. These findings underscore its potential in targeted protein degradation therapies, a rapidly advancing field in oncology.

In the context of infectious diseases, recent work (Nature Communications, 2024) has explored the compound's antiviral properties. Molecular docking simulations revealed that 2-(Trifluoromethyl)adamantan-2-amine interacts with the spike protein of certain enveloped viruses, inhibiting viral entry. Subsequent in vitro assays confirmed its broad-spectrum activity against RNA viruses, with IC50 values in the low micromolar range. Researchers are now optimizing derivatives to improve potency and reduce cytotoxicity, with preliminary results showing promise for clinical translation.

Despite these advancements, challenges remain in scaling up synthesis and ensuring metabolic stability in human trials. A 2024 review in Chemical Reviews emphasizes the need for innovative synthetic routes to address the high cost and low yield associated with current methods. Furthermore, ongoing pharmacokinetic studies aim to elucidate the compound's distribution and elimination profiles, which will be critical for its adoption in therapeutic regimens.

In conclusion, 2-(Trifluoromethyl)adamantan-2-amine represents a versatile and highly functionalized scaffold with broad applicability in drug discovery. Its unique structural features enable diverse biological activities, from neuromodulation to antiviral effects. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs, particularly in complex diseases requiring multifactorial interventions. Future directions include exploring its use in combination therapies and further optimizing its physicochemical properties for enhanced clinical efficacy.